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Compound of Interest

Compound Name: 5-Methyl-1H-benzotriazole

Cat. No.: B028904 Get Quote

This document provides immediate, essential safety, handling, and disposal information for

laboratory personnel working with 5-Methyl-1H-benzotriazole. Adherence to these procedural

guidelines is critical for ensuring personal safety and environmental protection.

Hazard Summary and Quantitative Data
5-Methyl-1H-benzotriazole is a chemical compound that poses several health risks. It is

classified as harmful if swallowed, causes skin and serious eye irritation, and may cause

respiratory irritation.[1][2][3][4] Ingestion of less than 150 grams may be harmful.[1] It is a

combustible solid, and its dust has the potential to form explosive mixtures in the air.[1] The

compound is also recognized as being harmful to aquatic organisms and may cause long-term

adverse effects in the environment.[1][4]
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Hazard Classification Description

Acute Oral Toxicity Category 4: Harmful if swallowed.[2][3][4]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[2][3]

Serious Eye Damage/Irritation
Category 2/2A: Causes serious eye irritation.[2]

[3]

Specific Target Organ Toxicity
Category 3: May cause respiratory irritation.[2]

[3]

Occupational Exposure Limits
No specific OSHA PEL, NIOSH REL, or ACGIH

TLV has been established.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent personal exposure.[1] The following

equipment must be worn when handling 5-Methyl-1H-benzotriazole.
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Protection Type Specification Rationale

Eye & Face Protection

Chemical safety goggles or

safety glasses with side-

shields conforming to OSHA's

29 CFR 1910.133 or European

Standard EN166.[2][5]

Prevents eye contact, which

can cause serious irritation.[1]

[2]

Hand Protection

Chemical-resistant,

impermeable gloves (e.g.,

butyl, neoprene, or rubber).[7]

[8]

Provides a barrier against skin

contact, which can be harmful

and cause irritation.[1][7]

Skin & Body Protection

Lab coat, overalls, or a

chemical-resistant apron.[1][5]

[7] Closed-toe shoes are

required.[7]

Protects skin from exposure

and personal clothing from

contamination.[1][7]

Respiratory Protection

Work should be conducted in a

well-ventilated area or a

chemical fume hood.[1][5] If

dust is generated, a

NIOSH/MSHA-approved

respirator with a P2 filter is

necessary.[7]

Prevents inhalation of dust,

which can cause respiratory

tract irritation.[3][5]

Operational and Disposal Plans
I. Handling and Storage Protocol

Preparation: Before handling, ensure that an eyewash station and a safety shower are

readily accessible.[2][5]

Engineering Controls: Always use this material in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations low.[1][5]

Handling:
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Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[1]

[5]

Minimize dust generation and accumulation during handling.[5]

Do not eat, drink, or smoke in the handling area.[6][8]

Wash hands thoroughly with soap and water after handling.[5][6]

Use proper glove removal technique to avoid skin contact.

Storage:

Store in original, tightly sealed containers.[1][5]

Keep in a cool, dry, and well-ventilated area.[1][2][5]

Store away from incompatible substances such as strong oxidizing agents and strong

acids.[2][5]

II. Emergency Procedures

Spill Response:

Evacuate non-emergency personnel from the danger area.

Don appropriate personal protective equipment (PPE).[1][5]

Prevent the spill from entering drains or waterways.[1]

Avoid generating dust.[5]

Carefully sweep up, vacuum, or absorb the material with an inert substance and place it

into a suitable, labeled container for disposal.[2][5][6]

Clean the affected area thoroughly.

First Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,

making sure to lift the upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing.[1][5] Flush the affected skin

area with plenty of running water for at least 15 minutes.[5][6] If irritation persists, seek

medical attention.[2]

Inhalation: Move the individual to fresh air immediately.[2][5] If breathing is difficult,

administer oxygen. If the person is not breathing, provide artificial respiration. Seek

medical attention.[5][6]

Ingestion: Do NOT induce vomiting.[5][6] If the person is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of water or milk.[5] Seek immediate

medical attention.[1][5]

III. Disposal Plan

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[5][6]

Disposal Method: All waste must be handled in accordance with local, state, and federal

regulations.[1]

Consult a licensed professional waste disposal service or your local waste management

authority for guidance.[1]

Do not allow the product to enter drains or the environment.[4]

Container Disposal: Empty containers may still contain product residue and should be

treated as hazardous.[1] Handle uncleaned containers in the same manner as the product

itself. Decontaminate containers before disposal or recycling.[1]

Procedural Workflow
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Workflow for Handling 5-Methyl-1H-benzotriazole

1. Preparation Phase

2. Handling & Storage

3. Post-Handling & Disposal

4. Emergency Response

Risk Assessment

Assemble Required PPE

Verify Fume Hood & Safety Shower/Eyewash

Weigh/Handle Chemical
in Fume Hood

Proceed when safe

Perform Experiment
Spill, Exposure,
or Fire Occurs

If spill occurs

Store in Cool, Dry,
Well-Ventilated Area

Decontaminate Work Area

After experiment

Segregate Waste

Dispose of Waste via
Licensed Authority

Follow Emergency Procedures
(Spill Control / First Aid)

Report Incident

Click to download full resolution via product page

Caption: Logical workflow from preparation to disposal for 5-Methyl-1H-benzotriazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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